Theophylline Theophylline Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04)
Theophylline, also known as uniphyl or aerolate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Theophylline is a drug which is used for the treatment of the symptoms and reversible airflow obstruction associated with chronic asthma and other chronic lung diseases, such as emphysema and chronic bronchitis. Theophylline exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Theophylline has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, theophylline is primarily located in the cytoplasm. Theophylline participates in a number of enzymatic reactions. In particular, Theophylline and formaldehyde can be biosynthesized from caffeine through its interaction with the enzymes cytochrome P450 1A2, cytochrome P450 3A4, cytochrome P450 2C8, cytochrome P450 2C9, and cytochrome P450 2E1. In addition, Theophylline can be converted into 1-methylxanthine and formaldehyde; which is catalyzed by the enzyme cytochrome P450 1A2. In humans, theophylline is involved in the caffeine metabolism pathway. Theophylline is a potentially toxic compound.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Brand Name: Vulcanchem
CAS No.: 58-55-9
VCID: VC0545163
InChI: InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
SMILES: O=C(N1C)N(C)C2=C(NC=N2)C1=O
Molecular Formula: C7H8N4O2
Molecular Weight: 180.16 g/mol

Theophylline

CAS No.: 58-55-9

Inhibitors

VCID: VC0545163

Molecular Formula: C7H8N4O2

Molecular Weight: 180.16 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Theophylline - 58-55-9

CAS No. 58-55-9
Product Name Theophylline
Molecular Formula C7H8N4O2
Molecular Weight 180.16 g/mol
IUPAC Name 1,3-dimethyl-7H-purine-2,6-dione
Standard InChI InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
Standard InChIKey ZFXYFBGIUFBOJW-UHFFFAOYSA-N
SMILES O=C(N1C)N(C)C2=C(NC=N2)C1=O
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)NC=N2
Appearance Solid powder
Colorform White, crystalline alkaloid
White crystalline powder
Needles or plates (water +1)
Density g/cm³
Melting Point 522 to 525 °F (NTP, 1992)
273 °C
273.0 °C
Mp 264 °
274 °C
273°C
270-274 °C
Physical Description Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992)
Solid
WHITE CRYSTALLINE POWDER.
Description Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04)
Theophylline, also known as uniphyl or aerolate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Theophylline is a drug which is used for the treatment of the symptoms and reversible airflow obstruction associated with chronic asthma and other chronic lung diseases, such as emphysema and chronic bronchitis. Theophylline exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Theophylline has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, theophylline is primarily located in the cytoplasm. Theophylline participates in a number of enzymatic reactions. In particular, Theophylline and formaldehyde can be biosynthesized from caffeine through its interaction with the enzymes cytochrome P450 1A2, cytochrome P450 3A4, cytochrome P450 2C8, cytochrome P450 2C9, and cytochrome P450 2E1. In addition, Theophylline can be converted into 1-methylxanthine and formaldehyde; which is catalyzed by the enzyme cytochrome P450 1A2. In humans, theophylline is involved in the caffeine metabolism pathway. Theophylline is a potentially toxic compound.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life Stable under recommended storage conditions.
Solubility 1 to 5 mg/mL at 70.7° F (NTP, 1992)
7360 mg/L (at 25 °C)
0.04 M
7.36 mg/mL at 25 °C
In water, 7,360 mg/L at 25 °C
Slightly soluble in water
Slightly soluble in ethanol, ether, chloroform
Slightly soluble in alcohol; more soluble in hot water; soluble in alkaline solutions
Solubility in water: moderate
>27 [ug/mL]
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1,3 Dimethylxanthine
1,3-Dimethylxanthine
3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione
Accurbron
Aerobin
Aerolate
Afonilum Retard
Anhydrous, Theophylline
Aquaphyllin
Armophylline
Bronchoparat
Bronkodyl
Constant T
Constant-T
ConstantT
ct, theo von
Elixophyllin
Euphylong
Glycinate, Theophylline Sodium
Glycine Theophyllinate
Lodrane
Monospan
Nuelin
Nuelin S.A.
Quibron T SR
Quibron T-SR
Quibron TSR
Slo Phyllin
Slo-Phyllin
SloPhyllin
Sodium Glycinate, Theophylline
Somophyllin T
Somophyllin-T
SomophyllinT
Sustaire
Synophylate
Theo 24
Theo Dur
theo von ct
Theo-24
Theo-Dur
Theo24
Theobid
Theocin
Theoconfin Continuous
Theodur
Theolair
Theolix
Theon
Theonite
Theopek
Theophyllinate, Glycine
Theophylline
Theophylline Anhydrous
Theophylline Sodium Glycinate
Theospan
Theostat
Theovent
Uniphyl
Uniphyllin
Uniphylline
von ct, theo
Vapor Pressure 5.12X10-9 mm Hg at 25 °C (est)
negligible
PubChem Compound 2153
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator